Cas no 1805265-07-9 (Ethyl 2-(difluoromethyl)-6-iodo-4-(trifluoromethyl)pyridine-3-acetate)

• Product Name: Ethyl 2-(difluoromethyl)-6-iodo-4-(trifluoromethyl)pyridine-3-acetate
• CAS No: 1805265-07-9
• MF: C₁₁H₉F₅INO₂
• MW: 409.091152906418
• CID: 4896377
• Update Time: 2025-10-31

Ethyl 2-(difluoromethyl)-6-iodo-4-(trifluoromethyl)pyridine-3-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(difluoromethyl)-6-iodo-4-(trifluoromethyl)pyridine-3-acetate

• Inchi： 1S/C11H9F5INO2/c1-2-20-8(19)3-5-6(11(14,15)16)4-7(17)18-9(5)10(12)13/h4,10H,2-3H2,1H3
• InChI Key： BKLOHRYXHYCSCU-UHFFFAOYSA-N
• SMILES： IC1=CC(C(F)(F)F)=C(C(C(F)F)=N1)CC(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 339
• XLogP3: 3.2
• Topological Polar Surface Area: 39.2

Additional information on Ethyl 2-(difluoromethyl)-6-iodo-4-(trifluoromethyl)pyridine-3-acetate

Comprehensive Analysis of Ethyl 2-(difluoromethyl)-6-iodo-4-(trifluoromethyl)pyridine-3-acetate (CAS No. 1805265-07-9)

In the rapidly evolving field of fluorinated pyridine derivatives, Ethyl 2-(difluoromethyl)-6-iodo-4-(trifluoromethyl)pyridine-3-acetate (CAS No. 1805265-07-9) has emerged as a compound of significant interest due to its unique structural properties and potential applications. This heterocyclic compound combines multiple halogen substituents, including difluoromethyl, iodo, and trifluoromethyl groups, which contribute to its reactivity and versatility in synthetic chemistry. Researchers and industries are increasingly exploring its role in pharmaceutical intermediates, agrochemicals, and material science.

The molecular structure of Ethyl 2-(difluoromethyl)-6-iodo-4-(trifluoromethyl)pyridine-3-acetate features a pyridine core with strategically placed functional groups. The presence of the ethyl acetate moiety enhances its solubility in organic solvents, making it a valuable building block for cross-coupling reactions and catalysis. Recent studies highlight its utility in Suzuki-Miyaura and Sonogashira reactions, which are pivotal in constructing complex molecules for drug discovery. This aligns with the growing demand for high-value intermediates in the pharmaceutical sector.

From an environmental perspective, the compound's fluorine-rich nature has sparked discussions about its biodegradability and eco-friendly alternatives. As sustainability becomes a priority, researchers are investigating greener synthesis routes for halogenated pyridines. Innovations such as flow chemistry and photocatalysis are being explored to minimize waste and energy consumption during production. These advancements address the rising interest in green chemistry and sustainable manufacturing practices.

In the context of drug development, Ethyl 2-(difluoromethyl)-6-iodo-4-(trifluoromethyl)pyridine-3-acetate is gaining attention for its potential in kinase inhibitor design. The trifluoromethyl group is known to improve metabolic stability and bioavailability, making it a key feature in targeted therapies. Recent publications have linked similar compounds to advancements in cancer research and anti-inflammatory agents, reflecting broader trends in precision medicine.

For synthetic chemists, the compound's iodo substituent offers a handle for further functionalization via palladium-catalyzed reactions. This property is particularly relevant in the development of PET radiotracers and diagnostic probes, areas experiencing rapid growth due to increased investment in molecular imaging. Additionally, its difluoromethyl group is being studied for its role in modulating hydrogen bonding and lipophilicity, critical factors in medicinal chemistry optimization.

Market trends indicate a surge in demand for custom synthesis of specialized compounds like Ethyl 2-(difluoromethyl)-6-iodo-4-(trifluoromethyl)pyridine-3-acetate. Companies specializing in contract research and fine chemicals are expanding their portfolios to include such high-performance intermediates. This aligns with the broader shift toward personalized therapeutics and niche applications in the chemical industry.

In summary, Ethyl 2-(difluoromethyl)-6-iodo-4-(trifluoromethyl)pyridine-3-acetate (CAS No. 1805265-07-9) represents a multifaceted compound with applications spanning pharmaceuticals, materials science, and catalysis. Its unique combination of halogenated groups and ester functionality positions it at the forefront of innovation in organic synthesis and drug discovery. As research continues to uncover its potential, this compound is poised to play a pivotal role in addressing contemporary challenges in chemistry and biotechnology.